Cas no 2172021-65-5 (2-(3-amino-4-ethyloxolan-3-yl)acetamide)
2-(3-amino-4-ethyloxolan-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-amino-4-ethyloxolan-3-yl)acetamide
- 2172021-65-5
- EN300-1286367
-
- Inchi: 1S/C8H16N2O2/c1-2-6-4-12-5-8(6,10)3-7(9)11/h6H,2-5,10H2,1H3,(H2,9,11)
- InChI Key: LDGUISZEYBZFBW-UHFFFAOYSA-N
- SMILES: O1CC(CC)C(CC(N)=O)(C1)N
Computed Properties
- Exact Mass: 172.121177757g/mol
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 78.3Ų
2-(3-amino-4-ethyloxolan-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286367-1.0g |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286367-50mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-100mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-250mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-500mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-1000mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-2500mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-5000mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1286367-10000mg |
2-(3-amino-4-ethyloxolan-3-yl)acetamide |
2172021-65-5 | 10000mg |
$4545.0 | 2023-10-01 |
2-(3-amino-4-ethyloxolan-3-yl)acetamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(3-amino-4-ethyloxolan-3-yl)acetamide
Introduction to 2-(3-amino-4-ethyloxolan-3-yl)acetamide (CAS No. 2172021-65-5)
2-(3-amino-4-ethyloxolan-3-yl)acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172021-65-5, has garnered attention due to its potential applications in drug development and molecular biology research. The presence of both amino and ether functionalities in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of bioactive agents.
The chemical structure of 2-(3-amino-4-ethyloxolan-3-yl)acetamide consists of an acetamide moiety linked to a tetrahydropyran ring substituted with an amino group at the 3-position and an ethoxy group at the 4-position. This arrangement contributes to its reactivity and solubility characteristics, making it suitable for various chemical transformations. The tetrahydropyran ring, also known as oxolane, is a common scaffold in medicinal chemistry due to its ability to mimic cyclic peptides and enhance bioavailability.
Recent advancements in pharmaceutical research have highlighted the importance of 2-(3-amino-4-ethyloxolan-3-yl)acetamide as a building block for designing novel therapeutic agents. Its structural features allow for modifications that can target specific biological pathways, making it valuable in the development of small-molecule drugs. For instance, studies have demonstrated its utility in creating derivatives that interact with enzymes and receptors involved in inflammation and cancer metabolism.
In the realm of drug discovery, 2-(3-amino-4-ethyloxolan-3-yl)acetamide has been explored for its potential role in inhibiting key enzymes such as kinases and proteases. These enzymes are often overexpressed in diseases like cancer and autoimmune disorders, making them attractive targets for therapeutic intervention. The compound's ability to mimic natural biomolecules suggests that it could be used to develop inhibitors with high specificity and low toxicity.
Moreover, the versatility of 2-(3-amino-4-ethyloxolan-3-yl)acetamide extends to its use as a ligand in coordination chemistry. The amino group and the oxygen atoms in the tetrahydropyran ring can coordinate with metal ions, forming complexes that exhibit catalytic activity. Such complexes have been investigated for their potential applications in catalytic organic synthesis and as catalysts for industrial processes.
One of the most promising areas of research involving 2-(3-amino-4-ethyloxolan-3-yl)acetamide is its application in designing bioconjugates. Bioconjugation involves linking small organic molecules to larger biomolecules like proteins or nucleic acids to enhance their stability, bioavailability, or targeting specificity. The compound's structural features make it an ideal candidate for such modifications, enabling the development of novel therapeutic approaches.
The synthesis of 2-(3-amino-4-ethyloxolan-3-yl)acetamide typically involves multi-step organic reactions starting from commercially available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.
From a computational chemistry perspective, 2-(3-amino-4-ethyloxolan-3-yl)acetamide has been studied using various modeling techniques to predict its biological activity and interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential binding sites on proteins and predicting the efficacy of derivatives designed based on this scaffold.
The pharmacokinetic properties of 2-(3-amino-4-ethyloxolan-3-yloxy acetamide) are also subjects of interest. Studies have focused on understanding how modifications to its structure can influence its absorption, distribution, metabolism, excretion (ADME), and overall pharmacological activity. This information is crucial for optimizing drug candidates for clinical use.
In conclusion, 2172021 -65 -5 is a compound with significant potential in pharmaceutical research due to its unique structural features and versatility as a synthetic intermediate. Its applications span from drug development to catalytic chemistry, making it a valuable asset for scientists working in these fields. As research continues to uncover new uses for this compound, 2172021 -65 -5 will likely remain at the forefront of innovation in medicinal chemistry.
2172021-65-5 (2-(3-amino-4-ethyloxolan-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)